Allyltin

• CAS No.: 108769-77-3
• Molecular Formula: C3H5Sn
• Molecular Weight: 159.78 g/mol
• InChI: InChI=1S/C3H5.Sn/c1-3-2;/h3H,1-2H2
• InChI Key: WLHPCEJPGLYEJZ-UHFFFAOYSA-N
• Canonical SMILES: C=CC[Sn]

Description

Allyltin compounds are a subset of organotin compounds, which are characterized by the presence of a tin-carbon bond. These compounds are of significant interest in organic synthesis due to their versatility and reactivity. This compound compounds, such as this compound tribromide, are particularly notable for their ability to participate in a variety of chemical reactions, making them valuable reagents in both academic and industrial settings .

Preparation Methods

Synthetic Routes and Reaction Conditions: Allyltin compounds can be synthesized through several methods. One common approach involves the reaction of allyl halides with tin halides in the presence of a reducing agent. For example, this compound tribromide can be prepared by reacting allyl bromide with tin tribromide under controlled conditions .

Industrial Production Methods: On an industrial scale, organotin compounds, including this compound derivatives, are typically produced by alkylation of tin tetrachloride with organo-magnesium or organo-aluminum compounds. The Grignard reagents (RMgX) are often used in these reactions, although they require large volumes of solvent and can be expensive .

Chemical Reactions Analysis

Types of Reactions: Allyltin compounds undergo a variety of chemical reactions, including:

Oxidation: this compound compounds can be oxidized to form tin oxides and hydroxides.

Reduction: These compounds can be reduced to form tin hydrides.

Substitution: this compound compounds can participate in substitution reactions, such as the allylation of aromatic halides in the presence of palladium catalysts.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and oxygen.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Palladium catalysts, such as tetrakis(triphenylphosphine)palladium(0), are commonly employed.

Major Products:

Oxidation: Tin oxides and hydroxides.

Reduction: Tin hydrides.

Substitution: Allylbenzenes and other substituted aromatic compounds.

Scientific Research Applications

Allyltin compounds have a wide range of applications in scientific research:

Chemistry: They are used as reagents in organic synthesis, particularly in the formation of carbon-carbon bonds.

Biology: this compound compounds are studied for their potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing into the potential therapeutic uses of this compound compounds, including their use as antifungal and antibacterial agents.

Industry: this compound compounds are used in the production of polymers, as stabilizers for polyvinyl chloride (PVC), and as catalysts in various industrial processes

Mechanism of Action

The mechanism of action of allyltin compounds varies depending on the specific reaction and contextFor example, this compound tribromide can act as a Lewis acid to catalyze the ring-opening reactions of epoxides with alcohols, leading to the formation of homoallyl alcohols and halohydrins . The molecular targets and pathways involved in these reactions are often related to the ability of the tin atom to coordinate with other atoms and molecules, thereby stabilizing transition states and intermediates .

Comparison with Similar Compounds

Trimethyltin chloride: An organotin compound with similar reactivity but different substituents.

Tributyltin chloride: Another organotin compound known for its use as a biocide and in industrial applications.

Diethyltin diiodide: One of the earliest discovered organotin compounds.

Uniqueness: Allyltin compounds are unique in their ability to participate in a wide range of chemical reactions, particularly those involving the formation of carbon-carbon bonds. Their versatility and reactivity make them valuable tools in both research and industrial applications .